Cas no 1808842-36-5 ((2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine)

• Product Name: (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine
• CAS No: 1808842-36-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD31614252
• CID: 5152639
• PubChem ID: 119031178
• Update Time: 2025-05-19

(2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-2-[1-(1-methylethyl)-1H-pyrazol-5-yl]-, (2S,3S)-
• (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine

• MDL： MFCD31614252
• Inchi： 1S/C10H17N3O/c1-7(2)13-9(3-5-12-13)10-8(11)4-6-14-10/h3,5,7-8,10H,4,6,11H2,1-2H3/t8-,10-/m0/s1
• InChI Key： JOFRKRVKFQLQIU-WPRPVWTQSA-N
• SMILES： O1CC[C@H](N)[C@H]1C1N(C(C)C)N=CC=1

Additional information on (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine

Comprehensive Guide to (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine (CAS No. 1808842-36-5)

(2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine (CAS No. 1808842-36-5) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a pyrazole ring with an oxolane (tetrahydrofuran) moiety, making it a valuable intermediate for drug discovery and specialty chemical synthesis. Researchers are increasingly interested in (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine due to its stereospecific properties and versatility in organic transformations.

The growing demand for chiral building blocks in medicinal chemistry has placed compounds like (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine at the forefront of synthetic innovation. With CAS No. 1808842-36-5, this molecule is often explored for its potential in asymmetric synthesis, where enantioselectivity is crucial for developing bioactive molecules. Recent trends in green chemistry and sustainable synthesis have further amplified interest in such structurally diverse intermediates.

One of the key applications of (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine lies in the development of small-molecule therapeutics. Its rigid yet functionalizable structure makes it an attractive scaffold for designing enzyme inhibitors and receptor modulators. Pharmaceutical companies are particularly interested in its potential for CNS-targeting drugs, given the oxolane ring's ability to enhance blood-brain barrier permeability. Additionally, the propan-2-yl substitution on the pyrazole ring offers opportunities for further derivatization, enabling structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1808842-36-5 represents an interesting case study in stereocontrolled synthesis. The (2S,3S) configuration of the oxolan-3-amine moiety requires precise chiral induction methods, often employing asymmetric catalysis or chiral pool starting materials. Recent advances in flow chemistry and continuous processing have opened new avenues for the scalable production of such complex chiral amines, addressing one of the major challenges in process chemistry.

The agrochemical sector has also shown interest in derivatives of (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine, particularly for developing novel plant growth regulators and pest control agents. The pyrazole-oxolane hybrid structure offers unique physicochemical properties that can be fine-tuned for specific agricultural applications. With increasing regulatory pressure on conventional agrochemicals, there's growing demand for innovative, eco-friendly alternatives where this compound could play a role.

Analytical characterization of CAS No. 1808842-36-5 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to confirm both chemical structure and enantiomeric purity. The compound's stability profile and solubility characteristics make it suitable for various formulation approaches, a critical consideration for both pharmaceutical and agrochemical applications. Recent publications have highlighted its compatibility with lipid-based delivery systems, expanding its potential utility.

Market intelligence suggests increasing patent activity around (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine derivatives, particularly in intellectual property related to kinase inhibitors and GPCR modulators. The compound's molecular architecture allows for diverse structural modifications while maintaining desirable drug-like properties, making it a valuable asset in medicinal chemistry portfolios. Several contract research organizations now offer custom synthesis services for this and related chiral amines, reflecting growing industry demand.

From a regulatory standpoint, CAS No. 1808842-36-5 currently falls under standard chemical handling protocols without special restrictions. However, researchers should stay informed about evolving chemical safety guidelines as derivative compounds enter development pipelines. Proper storage conditions typically recommend protection from moisture and oxidation, with stability studies indicating good shelf life under inert atmospheres at controlled temperatures.

The future outlook for (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine appears promising, with potential applications extending into material science and catalysis. Its structural features could inspire new chiral ligands for asymmetric transformations or serve as building blocks for functional polymers. As synthetic methodologies continue to advance, particularly in C-H activation and photocatalysis, the accessibility and utility of this compound class are expected to grow significantly.

For researchers seeking high-purity (2S,3S)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-amine, several specialty chemical suppliers now offer this material with comprehensive analytical documentation. The development of robust quality control protocols has been crucial in meeting the stringent requirements of pharmaceutical applications. Current market trends suggest increasing availability of this compound at various scales, from milligram quantities for discovery research to kilogram amounts for process development.